Cas no 1152656-63-7 (1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine)

• Product Name: 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine
• CAS No: 1152656-63-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5695763
• PubChem ID: 43158839
• Update Time: 2025-06-15

1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148662
• 1152656-63-7
• 1-methyl-3-(pentan-2-yl)-1H-pyrazol-5-amine
• CS-0283664
• 1H-Pyrazol-5-amine, 1-methyl-3-(1-methylbutyl)-
• 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H17N3/c1-4-5-7(2)8-6-9(10)12(3)11-8/h6-7H,4-5,10H2,1-3H3
• InChI Key： ABWUCROLMROFCW-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C(C)CCC)=N1)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 288.1±20.0 °C(Predicted)
• pka: 4.42±0.10(Predicted)

Additional information on 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine

Comprehensive Overview of 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine (CAS No. 1152656-63-7)

1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine (CAS No. 1152656-63-7) is a specialized organic compound belonging to the pyrazole amine class. Its unique molecular structure, featuring a methyl group at the 1-position and a pentan-2-yl substituent at the 3-position, makes it a subject of interest in pharmaceutical and agrochemical research. The compound's amine functionality at the 5-position further enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in drug discovery and material science. Researchers are particularly intrigued by the potential of 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine as a building block for bioactive molecules. Its structural motifs are frequently explored in the design of kinase inhibitors and GPCR modulators, addressing trending topics like targeted cancer therapies and neurodegenerative disease research.

The synthesis of CAS 1152656-63-7 typically involves multi-step reactions, including cyclocondensation and selective alkylation processes. Advanced analytical techniques such as HPLC purification and NMR characterization are crucial for ensuring the compound's high purity (>98%), which is essential for research applications. This aligns with the growing industry emphasis on high-purity intermediates for precision medicine development.

From an industrial perspective, 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine represents an important intermediate in the production of specialty chemicals. Its balanced lipophilicity, conferred by the pentan-2-yl chain, makes it valuable for optimizing drug bioavailability - a key consideration in modern pharmacokinetic studies. These properties respond to frequent search queries about structure-activity relationships and molecular optimization strategies in drug design.

Environmental and safety profiles of pyrazole amines have become increasingly important discussion points. While CAS 1152656-63-7 requires standard laboratory precautions, its molecular design reflects contemporary trends toward greener chemistry principles, with potential for biodegradable derivatives. This addresses common searches about sustainable chemical development and eco-friendly synthesis methods.

In material science applications, the electron-rich pyrazole core of this compound shows promise for developing organic semiconductors and coordination complexes. These applications tap into current interests in flexible electronics and energy storage materials, making 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine relevant to cutting-edge technological developments.

The global market for specialty pyrazole derivatives is projected to grow significantly, driven by pharmaceutical and agricultural applications. CAS 1152656-63-7 occupies a niche position in this market, with custom synthesis services responding to demand for tailor-made heterocycles. This reflects broader industry movements toward personalized molecular solutions and fragment-based drug discovery approaches.

Analytical challenges associated with 1-Methyl-3-(pentan-2-yl)-1h-pyrazol-5-amine include its isomeric purity and storage stability, topics frequently searched by quality control professionals. Modern chromatographic methods and spectroscopic techniques have significantly improved the characterization of such compounds, enabling more precise research outcomes.

Future research directions for pyrazole amine derivatives may explore their potential in catalysis and supramolecular chemistry. The specific structural features of CAS 1152656-63-7, particularly its secondary amine group, offer opportunities for developing novel hydrogen-bonding networks - a hot topic in materials self-assembly research.